Cas no 2228878-78-0 (4-amino-4-(5-chloro-1,3-dimethyl-1H-pyrazol-4-yl)butanoic acid)

• Product Name: 4-amino-4-(5-chloro-1,3-dimethyl-1H-pyrazol-4-yl)butanoic acid
• CAS No: 2228878-78-0
• MF: C₉H₁₄ClN₃O₂
• MW: 231.679360866547
• CID: 6390481
• PubChem ID: 165793596
• Update Time: 2025-11-01

4-amino-4-(5-chloro-1,3-dimethyl-1H-pyrazol-4-yl)butanoic acid Chemical and Physical Properties

Names and Identifiers

• 4-amino-4-(5-chloro-1,3-dimethyl-1H-pyrazol-4-yl)butanoic acid
• 2228878-78-0
• EN300-1978240

• Inchi： 1S/C9H14ClN3O2/c1-5-8(9(10)13(2)12-5)6(11)3-4-7(14)15/h6H,3-4,11H2,1-2H3,(H,14,15)
• InChI Key： GAWNYJSFSVLUGU-UHFFFAOYSA-N
• SMILES： ClC1=C(C(C)=NN1C)C(CCC(=O)O)N

Computed Properties

• Exact Mass: 231.0774544g/mol
• Monoisotopic Mass: 231.0774544g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 239
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.9
• Topological Polar Surface Area: 81.1Ų

Additional information on 4-amino-4-(5-chloro-1,3-dimethyl-1H-pyrazol-4-yl)butanoic acid

4-Amino-4-(5-Chloro-1,3-Dimethyl-1H-Pyrazol-4-Yl)Butanoic Acid: A Comprehensive Overview

4-Amino-4-(5-chloro-1,3-dimethyl-1H-pyrazol-4-yl)butanoic acid, with the CAS number 2228878-78-0, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound is characterized by its unique structure, which combines an amino group with a pyrazole ring system. The presence of chlorine and methyl substituents further enhances its chemical diversity, making it a valuable molecule for various applications.

The synthesis of 4-amino-4-(5-chloro-1,3-dimethyl-1H-pyrazol-4-yl)butanoic acid involves a series of well-established organic reactions. The starting materials typically include chlorinated aromatic compounds and aldehydes or ketones, which undergo condensation reactions to form the pyrazole ring. Subsequent amino group introduction and carboxylation steps complete the synthesis process. The optimization of these steps has been a focus of recent research, with studies exploring the use of catalysts and reaction conditions to improve yield and purity.

The structural features of this compound make it highly versatile. The pyrazole ring is known for its stability and ability to participate in hydrogen bonding, which is crucial for its interactions in biological systems. The amino group provides additional functionality, enabling the compound to act as a precursor in peptide synthesis or as a building block in drug design. Recent studies have highlighted its potential as a ligand in metalloenzyme inhibition, where its ability to coordinate with metal ions has shown promise in therapeutic applications.

In terms of biological activity, 4-amino-4-(5-chloro-1,3-dimethyl-1H-pyrazol-4-yl)butanoic acid has demonstrated significant potential in anti-inflammatory and antioxidant assays. Researchers have found that the compound exhibits potent inhibitory effects on cyclooxygenase (COX) enzymes, which are key players in inflammation. Additionally, its ability to scavenge free radicals suggests applications in protecting cells from oxidative stress-related damage.

The application of this compound extends beyond pharmacology into materials science. Its ability to form stable complexes with metal ions has led to investigations into its use as a chelating agent in catalysis and as a component in advanced materials such as coordination polymers. Recent advancements in green chemistry have also explored the use of this compound in environmentally friendly synthesis processes.

In conclusion, 4-amino-4-(5-chloro-1,3-dimethyl-1H-pyrazol-4-Yl)butanoic acid is a multifaceted compound with a wide range of potential applications. Its unique chemical structure and functional groups make it an invaluable tool in both academic research and industrial development. As ongoing studies continue to uncover new insights into its properties and uses, this compound is poised to play an increasingly important role in various scientific disciplines.